Cas no 51917-75-0 (Benzenemethanaminium,3,5-bis(1,1-dimethylethyl)-2-hydroxy-N,N,N-trimethyl-, iodide (1:1))
51917-75-0 structure
Product Name:Benzenemethanaminium,3,5-bis(1,1-dimethylethyl)-2-hydroxy-N,N,N-trimethyl-, iodide (1:1)
CAS No:51917-75-0
MF:C18H32INO
MW:405.357257843018
CID:386063
PubChem ID:24199315
Update Time:2025-04-19
Benzenemethanaminium,3,5-bis(1,1-dimethylethyl)-2-hydroxy-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,3,5-bis(1,1-dimethylethyl)-2-hydroxy-N,N,N-trimethyl-, iodide (1:1)
- (3,5-ditert-butyl-2-hydroxyphenyl)methyl-trimethylazanium,iodide
- NSC321589
- NSC-321589
- DTXSID70639260
- 51917-75-0
- (3,5-Di-tert-butyl-2-hydroxyphenyl)-N,N,N-trimethylmethanaminium iodide
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- Inchi: 1S/C18H31NO.HI/c1-17(2,3)14-10-13(12-19(7,8)9)16(20)15(11-14)18(4,5)6;/h10-11H,12H2,1-9H3;1H
- InChI Key: SNTRZORAAQJIDV-UHFFFAOYSA-N
- SMILES: [I-].OC1C(=CC(=CC=1C(C)(C)C)C(C)(C)C)C[N+](C)(C)C
Computed Properties
- Exact Mass: 278.24856
- Monoisotopic Mass: 405.15286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 316
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
- LogP: 1.19740
Benzenemethanaminium,3,5-bis(1,1-dimethylethyl)-2-hydroxy-N,N,N-trimethyl-, iodide (1:1) Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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